Cas no 1251557-34-2 (N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide)

• Product Name: N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide
• CAS No: 1251557-34-2
• MF: C₁₇H₁₈N₄OS
• MW: 326.416021823883
• CID: 6113931
• PubChem ID: 49706432
• Update Time: 2025-06-14

N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide
• SR-01000924630
• AKOS024517766
• N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-1-propan-2-ylpyrazole-3-carboxamide
• 1-isopropyl-N-(3-(2-methylthiazol-4-yl)phenyl)-1H-pyrazole-3-carboxamide
• VU0519769-1
• N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-1-(propan-2-yl)-1H-pyrazole-3-carboxamide
• 1251557-34-2
• F5772-7389
• SR-01000924630-1

• Inchi： 1S/C17H18N4OS/c1-11(2)21-8-7-15(20-21)17(22)19-14-6-4-5-13(9-14)16-10-23-12(3)18-16/h4-11H,1-3H3,(H,19,22)
• InChI Key： VXTYNDJQWBNNTA-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1=CC=CC(=C1)NC(C1C=CN(C(C)C)N=1)=O

Computed Properties

• Exact Mass: 326.12013238g/mol
• Monoisotopic Mass: 326.12013238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 88Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide

Comprehensive Overview of N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1251557-34-2)

The compound N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide (CAS No. 1251557-34-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole and pyrazole moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology and inflammatory diseases. N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide has been explored for its ability to interact with specific protein targets, such as tyrosine kinases, which are often implicated in cancer progression. This aligns with the growing trend of precision medicine, where compounds like this are tailored to address individual genetic profiles.

The synthesis of CAS No. 1251557-34-2 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its molecular weight and solubility profile make it suitable for formulation in various drug delivery systems, such as liposomal carriers or nanoparticles. These advancements are particularly relevant in the context of drug delivery optimization, a hot topic in pharmaceutical sciences.

Another area of interest is the compound's potential role in neurodegenerative disease research. Recent studies suggest that pyrazole derivatives may exhibit neuroprotective effects, sparking curiosity about whether N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide could be repurposed for conditions like Alzheimer's or Parkinson's disease. This aligns with the broader shift toward drug repurposing, a cost-effective strategy in drug development.

From a commercial perspective, CAS No. 1251557-34-2 is available through specialized chemical suppliers, often labeled as a research-grade compound. Its stability under standard storage conditions and compatibility with common analytical techniques (e.g., HPLC and LC-MS) make it a practical choice for laboratories. The compound's structure-activity relationship (SAR) is also a focal point for medicinal chemists aiming to design analogs with enhanced efficacy.

Environmental and safety considerations are paramount in handling N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide. While it is not classified as hazardous, standard laboratory protocols for chemical handling should be followed. The compound's biodegradability and ecotoxicological profile remain areas of ongoing investigation, reflecting the industry's emphasis on green chemistry principles.

In summary, N-3-(2-methyl-1,3-thiazol-4-yl)phenyl-1-(propan-2-yl)-1H-pyrazole-3-carboxamide represents a versatile and scientifically valuable compound with broad applicability in modern research. Its integration into high-throughput screening platforms and computational drug design tools underscores its relevance in the era of AI-driven drug discovery. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to advancements in biomedical innovation.